Cas no 1311615-25-4 (N-(1-cyanocyclopentyl)-2-{2-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]morpholin-4-yl}acetamide)

• Product Name: N-(1-cyanocyclopentyl)-2-{2-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]morpholin-4-yl}acetamide
• CAS No: 1311615-25-4
• MF: C₁₈H₂₇N₅O₂
• MW: 345.43928360939
• CID: 5668567
• PubChem ID: 53555366
• Update Time: 2025-05-22

N-(1-cyanocyclopentyl)-2-{2-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]morpholin-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 1311615-25-4
• CHEMBL3487588
• AKOS033094909
• Z1139496355
• N-(1-cyanocyclopentyl)-2-[2-[(3,5-dimethylpyrazol-1-yl)methyl]morpholin-4-yl]acetamide
• N-(1-cyanocyclopentyl)-2-{2-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]morpholin-4-yl}acetamide
• EN300-26688484

• Inchi： 1S/C18H27N5O2/c1-14-9-15(2)23(21-14)11-16-10-22(7-8-25-16)12-17(24)20-18(13-19)5-3-4-6-18/h9,16H,3-8,10-12H2,1-2H3,(H,20,24)
• InChI Key： CVTXOVUCDDUWRN-UHFFFAOYSA-N
• SMILES： O1CCN(CC(NC2(C#N)CCCC2)=O)CC1CN1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 345.21647512g/mol
• Monoisotopic Mass: 345.21647512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 83.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(1-cyanocyclopentyl)-2-{2-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]morpholin-4-yl}acetamide

Research Brief on N-(1-cyanocyclopentyl)-2-{2-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]morpholin-4-yl}acetamide (CAS: 1311615-25-4)

N-(1-cyanocyclopentyl)-2-{2-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]morpholin-4-yl}acetamide (CAS: 1311615-25-4) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological pathways. The presence of a cyanocyclopentyl group, a morpholine ring, and a pyrazole moiety suggests its potential as a versatile scaffold for drug development.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. Preliminary data indicate that it exhibits promising activity as a modulator of protein-protein interactions (PPIs) and enzymatic functions. The compound's ability to interact with key biological targets has been demonstrated through in vitro and in vivo assays, highlighting its potential as a lead candidate for further optimization. Researchers have also explored its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME) properties, to assess its suitability for clinical development.

One of the key findings from recent research is the compound's selective inhibition of specific kinases and GPCRs (G-protein-coupled receptors), which are implicated in various disease states, including cancer and inflammatory disorders. Structural-activity relationship (SAR) studies have been conducted to identify the critical functional groups responsible for its biological activity. These studies have provided valuable insights into the compound's binding affinity and selectivity, paving the way for the design of more potent and selective analogs.

In addition to its therapeutic potential, the synthesis and scalable production of N-(1-cyanocyclopentyl)-2-{2-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]morpholin-4-yl}acetamide have been optimized to ensure reproducibility and cost-effectiveness. Recent advancements in synthetic methodologies have enabled the production of high-purity batches, which are essential for preclinical and clinical studies. The compound's stability under various conditions has also been evaluated, confirming its suitability for long-term storage and formulation.

Looking ahead, ongoing research aims to further characterize the compound's safety profile and efficacy in disease models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical trials. The compound's unique chemical structure and promising biological activity position it as a valuable asset in the quest for novel therapeutics. Future studies will likely explore its potential in combination therapies and its application in personalized medicine.

In conclusion, N-(1-cyanocyclopentyl)-2-{2-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]morpholin-4-yl}acetamide (CAS: 1311615-25-4) represents a significant advancement in the field of medicinal chemistry. Its multifaceted pharmacological properties and optimized synthetic route make it a compelling candidate for further investigation. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics for a range of debilitating diseases.